Cas no 4795-86-2 ((1r)-(+)-cis-pinane)

• Product Name: (1r)-(+)-cis-pinane
• CAS No: 4795-86-2
• MF: C₁₀H₁₈
• MW: 138.249923229218
• CID: 931638
• PubChem ID: 329768974
• Update Time: 2025-04-19

(1r)-(+)-cis-pinane Chemical and Physical Properties

Names and Identifiers

• (1r)-(+)-cis-pinane
• PINANE, (1R)-(+)-cis(AS)
• PINANE, (1R)-(+)-CIS(SG)
• (1R-(1alpha,2beta,5alpha))-2,6,6-Trimethylbicyclo(3.1.1)heptane
• (1R)-(+)-cis-Pinane1000µg
• (1R)-cis-Pinane
• (1R,2S)-2,6,6-Trimethylbicyclo[3.1.1]heptane
• 80593_FLUKA
• diisopinocampheylborane
• EINECS 225-352-4
• pinane of uncertain configuration
• trans-pinane
• 4795-86-2
• XOKSLPVRUOBDEW-DJLDLDEBSA-N
• PINANE, CIS-(+)-
• 6876-13-7
• BICYCLO(3.1.1)HEPTANE, 2,6,6-TRIMETHYL-, (1R,2S,5R)-
• UNII-FDS697478P
• cis-(+)-pinane
• Q27277935
• (+)-CIS-PINANE
• (1R)-(+)-cis-Pinane, analytical standard
• FDS697478P
• Bicyclo[3.1.1]heptane, 2,6,6-trimethyl-, (1R,2S,5R)-rel-
• (1R,2S,5R)-2,6,6-trimethylbicyclo[3.1.1]heptane
• DTXSID601032280

• MDL： MFCD00066420
• Inchi： 1S/C10H18/c1-7-4-5-8-6-9(7)10(8,2)3/h7-9H,4-6H2,1-3H3/t7-,8+,9+/m0/s1
• InChI Key： XOKSLPVRUOBDEW-DJLDLDEBSA-N
• SMILES： C1(C)(C)[C@@H]2CC[C@H](C)[C@H]1C2

Computed Properties

• Exact Mass: 138.140850574g/mol
• Monoisotopic Mass: 138.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.856 g/mL at 20 °C(lit.)
• Melting Point: -53°C
• Boiling Point: 168-169 °C(lit.)
• Flash Point: Fahrenheit: 118.4 ° f
  Celsius: 48 ° c
  
• Refractive Index: n20/D 1.463
• Optical Activity: [α]20/D +24±1°, neat

(1r)-(+)-cis-pinane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Hazardous Material transportation number：UN 2319 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： 16
• HazardClass：3.2
• PackingGroup：III
• Risk Phrases：10
• Packing Group：III
• Hazard Level：3.2